2-Methyl-1-phenylpropan-1-amine
Overview
Description
2-Methyl-1-phenylpropan-1-amine is an analytical reference standard classified as a phenethylamine . It is a positional isomer of methamphetamine that has been sold as a dietary supplement and subsequently banned by the World Anti-Doping Agency . It is a primary amino compound, a member of benzenes, and a phenylalkylamine .
Synthesis Analysis
A novel method to distinguish β-methylphenylethylamines from isomeric α-methylphenylethylamines by liquid chromatography coupled to electrospray ionization mass spectrometry has been developed . After optimization of the asymmetric synthesis, the ®-enantiomers could be produced with 88–89% conversion and >99% ee .Molecular Structure Analysis
The molecular formula of 2-Methyl-1-phenylpropan-1-amine is C10H15N . The average mass is 149.233 Da and the monoisotopic mass is 149.120453 Da .Chemical Reactions Analysis
A fundamental understanding of the inherent mechanisms leading to the different reactivity of the representative systems for unhindered and hindered families of amines, monoethanolamine (MEA) and 2-amino-2-methyl-1-propanol (AMP) in CO2 capture, is important for the rational design of novel amines .Physical And Chemical Properties Analysis
The molecular weight of 2-Methyl-1-phenylpropan-1-amine is 149.23 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 1 . The rotatable bond count is 2 .Scientific Research Applications
MAO-B Inhibitors
It serves as a precursor in the synthesis of MAO-B inhibitors like Rasagiline and Selegiline . These inhibitors are effective in treating neurodegenerative diseases such as Parkinson’s disease by preventing the breakdown of dopamine in the brain.
Analytical Chemistry
In analytical chemistry, “2-Methyl-1-phenylpropan-1-amine” can be used to distinguish between isomeric compounds such as β-methylphenylethylamines from methamphetamine and amphetamine . This is important for forensic analysis and drug testing.
Mechanism of Action
Target of Action
The primary target of 2-Methyl-1-phenylpropan-1-amine is the norepinephrine transporter . This transporter plays a crucial role in the reuptake of norepinephrine, a neurotransmitter involved in regulating attention and responding actions in the brain .
Mode of Action
2-Methyl-1-phenylpropan-1-amine interacts with its target by increasing the concentration of norepinephrine in the synaptic cleft . It achieves this by inhibiting the reuptake of norepinephrine, thereby prolonging its action .
Biochemical Pathways
The compound affects the norepinephrine neurotransmitter system . By inhibiting the reuptake of norepinephrine, it increases the concentration of this neurotransmitter in the synaptic cleft, enhancing the signal transmission between neurons .
Result of Action
The increased concentration of norepinephrine in the synaptic cleft leads to enhanced signal transmission between neurons . This can result in increased alertness, attention, and physical activity, similar to the effects observed with other stimulants .
Action Environment
The action, efficacy, and stability of 2-Methyl-1-phenylpropan-1-amine can be influenced by various environmental factors. For instance, the pH level of the urine can affect the excretion rate of the compound, with acidic urine promoting faster elimination . Additionally, individual genetic variations can influence the metabolism and overall response to the compound.
Safety and Hazards
properties
IUPAC Name |
2-methyl-1-phenylpropan-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N/c1-8(2)10(11)9-6-4-3-5-7-9/h3-8,10H,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVXXBSCXKKIBCH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C1=CC=CC=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50407186 | |
Record name | 2-methyl-1-phenylpropan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50407186 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-1-phenylpropan-1-amine | |
CAS RN |
6668-27-5 | |
Record name | α-(1-Methylethyl)benzenemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6668-27-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-methyl-1-phenylpropan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50407186 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methyl-1-phenylpropan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Feasible Synthetic Routes
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